Cas no 954582-72-0 (2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione
• CAS No: 954582-72-0
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 4778444
• Update Time: 2026-02-27

2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione
• 2-(2-amino-4-fluorophenyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione

• Inchi： 1S/C14H15FN2O2/c15-8-5-6-12(11(16)7-8)17-13(18)9-3-1-2-4-10(9)14(17)19/h5-7,9-10H,1-4,16H2
• InChI Key： QGNWTCQLEPCORK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)N1C(C2CCCCC2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• XLogP3: 1.8
• Topological Polar Surface Area: 63.4

Additional information on 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione

Professional Introduction to Compound with CAS No. 954582-72-0 and Product Name: 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione

The compound with the CAS number 954582-72-0 and the product name 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and fluorine substituents in its structure suggests unique electronic and steric properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating isoindole scaffolds. The octahydro-1H-isoindole core of this compound provides a versatile platform for designing molecules with enhanced bioactivity. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable asset in the quest for new therapeutic agents.

One of the most compelling aspects of 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione is its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The fluorine atom at the 4-position of the phenyl ring introduces a level of metabolic stability that is highly desirable in drug candidates. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These molecules often exhibit improved binding affinities and selectivity when compared to their non-fluorinated counterparts. The incorporation of a fluoro substituent can also influence pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development. The compound's structural features align well with these principles, suggesting its utility in designing next-generation therapeutics.

The octahydroisoindole backbone is another key feature that contributes to the compound's potential. This scaffold is known for its ability to interact with biological targets in a manner that optimizes binding interactions. Its three-dimensional structure allows for precise positioning of functional groups, which can be leveraged to enhance receptor affinity and reduce off-target effects. These characteristics make 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione an attractive candidate for further investigation.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to isoindole structures can lead to significant improvements in drug-like properties. For instance, studies have shown that substituents at specific positions on the isoindole ring can modulate pharmacological activity across a range of therapeutic areas. The compound's design takes into account these findings, positioning it as a versatile building block for future drug candidates.

The synthesis of 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in enabling the preparation of these intricate structures. These advancements not only facilitate the production of individual compounds but also open up new avenues for combinatorial chemistry and library screening.

In conclusion, the compound with CAS number 954582-72-0 and product name 2-(2-Amino-4-fluorophenyl)-octahydro-1H-isoindole-1,3-dione represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the development of new drugs. As research continues to uncover new therapeutic targets and mechanisms, molecules like this one will undoubtedly play an important role in shaping the future of medicine.